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Cat. No.: B096483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium gluconate, the ammonium salt of gluconic acid, is a compound with diverse

applications in the food, agricultural, and pharmaceutical industries. Its utility is intrinsically

linked to its distinct physicochemical properties. This technical guide provides an in-depth

overview of these properties, offering quantitative data, general experimental methodologies,

and a visualization of its behavior in aqueous solutions.

Core Physicochemical Properties
Ammonium gluconate is a white, crystalline solid, often appearing as needles or a powder,

with a faint odor of ammonia.[1][2] It is known to be unstable to light, turning yellow upon

exposure.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of ammonium
gluconate for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b096483?utm_src=pdf-interest
https://www.benchchem.com/product/b096483?utm_src=pdf-body
https://www.benchchem.com/product/b096483?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b096483?utm_src=pdf-body
https://www.benchchem.com/product/b096483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes and References

Molecular Formula C₆H₁₅NO₇ [1][2]

Molecular Weight 213.19 g/mol [1]

Appearance
White crystalline solid (needles

or powder)
[1][2][3]

Odor Weak ammonia odor [1][2][4]

Melting Point 113 - 118 °C [3]

Solubility in Water 31.6 g/100 mL at 25 °C [1][3]

Solubility in Other Solvents

Slightly soluble in alcohol;

practically insoluble in most

organic solvents.

[1][2][3]

pH of Aqueous Solution > 7.0

Solutions are basic due to the

formation of hydroxide ions.[1]

[2][4][5]

Specific Optical Rotation +11.6° in water [1][2]

Stability

Turns yellow on exposure to

light. Decomposes on

steaming to form ammonia and

gluconic acid.

[1][2]

pKa (Ammonium Ion) 9.25

The ammonium ion (NH₄⁺) is

the conjugate acid of

ammonia.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

ammonium gluconate are not extensively available in the public domain. However,

standardized methods, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD) Guidelines for the Testing of Chemicals, are typically employed.[1]

[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-gluconate
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b096483?utm_src=pdf-body
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://chemycal.com/news/3fe7df03-0d99-480e-88e2-7a907c182d66/OECD_Guidelines_for_the_Testing_of_Chemicals
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Melting Point (General Protocol based
on OECD 102)
The melting point of ammonium gluconate can be determined using the capillary method.

Sample Preparation: A small amount of finely powdered, dry ammonium gluconate is

introduced into a capillary tube, which is then sealed at one end. The sample is packed to a

height of 2-3 mm.

Apparatus: A melting point apparatus equipped with a heating block and a calibrated

thermometer or an automated instrument is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate (e.g., 1 °C/min) near the expected melting

point.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it is completely melted are recorded as the melting range.

For accuracy, the determination is typically performed in triplicate.

Determination of Solubility in Water (General Protocol
based on OECD 105)
The flask method is a common procedure for determining the water solubility of a substance

like ammonium gluconate.

Apparatus: A constant temperature water bath, a stirring device, and analytical equipment for

quantifying the concentration of the dissolved substance are required.

Procedure:

An excess amount of solid ammonium gluconate is added to a known volume of

deionized water in a flask.
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The flask is agitated in a constant temperature bath (e.g., 25 °C) to facilitate the

dissolution process until equilibrium is reached. The time to reach equilibrium should be

determined in preliminary tests.

Once equilibrium is achieved, the stirring is stopped, and the undissolved solid is allowed

to settle.

A sample of the supernatant saturated solution is carefully withdrawn, ensuring no solid

particles are included. This can be achieved by filtration or centrifugation.

The concentration of ammonium gluconate in the clear, saturated solution is determined

using a suitable analytical method (e.g., chromatography, titration).

The solubility is then expressed as the mass of the solute per volume or mass of the

solvent (e.g., g/100 mL).

Chemical Behavior in Aqueous Solution
Ammonium gluconate is the salt of a weak acid (gluconic acid) and a weak base (ammonia).

In an aqueous solution, it dissociates into ammonium (NH₄⁺) and gluconate (C₆H₁₁O₇⁻) ions.[6]

The ammonium ion can further exist in a pH-dependent equilibrium with ammonia (NH₃).[6]

This equilibrium is responsible for the basic nature of ammonium gluconate solutions.

Dissociation and Hydrolysis
The following diagram illustrates the dissociation and subsequent hydrolysis reactions of

ammonium gluconate in an aqueous solution.
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Caption: Dissociation of ammonium gluconate in water.

This equilibrium demonstrates the release of ammonium and gluconate ions upon dissolution.

The subsequent hydrolysis of the ammonium ion contributes to the overall pH of the solution.

Conclusion
The physicochemical properties of ammonium gluconate, particularly its high water solubility

and basic nature in solution, are fundamental to its functionality in various applications. This

guide provides essential data and a conceptual framework for professionals working with this

versatile compound, facilitating its effective use in research, development, and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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